Cas no 1320337-55-0 ((2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol)

(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol structure
1320337-55-0 structure
Product Name:(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
CAS No:1320337-55-0
MF:C10H14O3
MW:182.216363430023
CID:2059233
PubChem ID:129826096
Update Time:2025-04-21

(2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-1-(4-hydroxyphenyl)butane-2,3-diol
    • 1320337-55-0
    • Inchi: 1S/C10H14O3/c1-7(11)10(13)6-8-2-4-9(12)5-3-8/h2-5,7,10-13H,6H2,1H3/t7-,10-/m0/s1
    • InChI Key: IVLIIEDCXYKJLC-XVKPBYJWSA-N
    • SMILES: O[C@H]([C@H](C)O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 60.7Ų
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